N-(5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl)butyramide

• IUPAC Name: N-[5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl]butanamide
• InChI: InChI=1S/C13H15N3O3/c1-3-5-11(17)14-13-16-15-12(19-13)9-6-4-7-10(8-9)18-2/h4,6-8H,3,5H2,1-2H3,(H,14,16,17)
• InChI Key: JHMRJONWOQZRCU-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=NN=C(O1)C2=CC(=CC=C2)OC
• Molecular Formula: C13H15N3O3
• Molecular Weight: 261.28 g/mol

Description

N-(5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl)butyramide, also known as MOB-N, is a chemical compound that has been extensively studied for its potential applications in various fields of scientific research. MOB-N is a small molecule that belongs to the class of oxadiazole derivatives and has shown promising results in several studies related to its synthesis, mechanism of action, and biochemical and physiological effects.

Scientific Research Applications

Pharmacological Potential

Compounds containing the 1,3,4-oxadiazole moiety, similar to the chemical structure of interest, have been explored for diverse pharmacological activities. These include anti-inflammatory, analgesic, antioxidant, and antitumor properties. A study highlighted the computational and pharmacological evaluation of heterocyclic 1,3,4-oxadiazole derivatives, demonstrating their potential for toxicity assessment, tumor inhibition, and anti-inflammatory actions (Faheem, 2018).

Insecticidal Activity

The structural component of 1,3,4-oxadiazole rings has also been explored for its insecticidal activity. One study synthesized anthranilic diamides analogs featuring 1,3,4-oxadiazole rings, which showed promising insecticidal activities against the diamondback moth (Qi et al., 2014).

Antibacterial Activity

Novel oxadiazole derivatives have been synthesized and evaluated for their antibacterial activity. This research demonstrates the potential of oxadiazole compounds in combating bacterial infections, indicating a significant area of application for related structures (Rai et al., 2009).

Lipoxygenase Inhibition

Another study focused on the synthesis of N-(5-chloro-2-methoxyphenyl)-4-(5-substituted-1,3,4-oxadiazol-2-ylthio)butanamide derivatives as lipoxygenase inhibitors, underlining the therapeutic potential of oxadiazole derivatives in inflammatory diseases (Aziz‐ur‐Rehman et al., 2016).

Materials Science and Electronics

The 1,3,4-oxadiazole structure has been utilized in materials science, particularly in the development of organic light-emitting diodes (OLEDs). Research has demonstrated the use of oxadiazole-containing compounds as hole-blocking materials in OLEDs, showcasing their importance in electronic device fabrication (Wang et al., 2001).

Mechanism of Action

Oxadiazoles

Oxadiazoles are a class of organic compounds that contain a five-membered heterocyclic ring structure with three carbon atoms, one oxygen atom, and two nitrogen atoms . They are known for their wide range of biological activities, including anticancer, antiviral, anti-inflammatory, and antimicrobial effects . The exact mechanism of action can vary depending on the specific structure and functional groups of the oxadiazole compound.

Aryl groups

The presence of aryl groups (such as the 3-methoxyphenyl group in this compound) can influence the compound’s properties and biological activity. Aryl groups can participate in π-π stacking interactions with other aromatic systems, which can be important for binding to biological targets .